Cas no 13239-13-9 (2,5-dimethoxybenzene-1,4-diol)

2,5-Dimethoxybenzene-1,4-diol is a substituted hydroquinone derivative characterized by its dimethoxy functional groups at the 2- and 5-positions. This compound is of interest in organic synthesis due to its electron-rich aromatic structure, which facilitates its use as a building block for more complex molecules, including pharmaceuticals and specialty polymers. Its stability under controlled conditions and predictable reactivity make it a valuable intermediate in oxidative coupling reactions and other transformations. The presence of methoxy groups enhances solubility in organic solvents, improving processability in synthetic applications. Careful handling is recommended due to potential sensitivity to light and oxidation.
2,5-dimethoxybenzene-1,4-diol structure
2,5-dimethoxybenzene-1,4-diol structure
Product Name:2,5-dimethoxybenzene-1,4-diol
CAS No:13239-13-9
MF:C8H10O4
MW:170.1626
CID:899007
PubChem ID:97641
Update Time:2025-06-07

2,5-dimethoxybenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethoxybenzene-1,4-diol
    • 1,4-Butanediol, 2,3-dinitro-
    • 1,4-Dihydroxy-2,3-dinitrobutan
    • 1,4-dihydroxy-2,5-dimethoxybenzene
    • 1,4-dimethoxy-hydroquinone
    • 2,3-dinitro-butane-1,4-diol
    • 2,5-di-(methoxy)-hydroquinone
    • 2,5-dimethoxy-1,4-dihydroxybenzene
    • 2,5-dimethoxyhydroquinone
    • 2,5-dimethoxy-hydroquinone
    • CTK2D3427
    • NSC281690
    • NSC281691
    • AI3-61031
    • DS-003702
    • G65105
    • 13239-13-9
    • SCHEMBL69624
    • ghl.PD_Mitscher_leg0.1033
    • 1,4-Benzenediol, 2,5-dimethoxy-
    • NSC-139147
    • EN300-1719689
    • NSC139147
    • 1,4-dihydroxy-3,6-dimethoxybenzene
    • DTXSID10927653
    • DTXCID00985308
    • NSC 139147
    • MFCD24713419
    • Inchi： InChI=1S/C8H10O4/c1-11-7-3-6(10)8(12-2)4-5(7)9/h3-4,9-10H,1-2H3
    • InChI Key： GLJCPHKWYYCHCQ-UHFFFAOYSA-N
    • SMILES： COc1cc(O)c(OC)cc1O

Computed Properties

  • Exact Mass: 170.0579
  • Monoisotopic Mass: 170.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • PSA: 58.92
  • LogP: 1.11500

2,5-dimethoxybenzene-1,4-diol Pricemore >>

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Enamine
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 13239-13-9 95%
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Enamine
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Enamine
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Amadis Chemical Company Limited
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(CAS:13239-13-9)2,5-dimethoxybenzene-1,4-diol
Order Number:A998107
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:25
Price ($):220.0/592.0
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Amadis Chemical Company Limited
(CAS:13239-13-9)2,5-dimethoxybenzene-1,4-diol
A998107
Purity:99%/99%
Quantity:250mg/1g
Price ($):220.0/592.0
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